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Compound of Interest

Compound Name: Methyl furan-2-carbimidate

CAS No.: 51282-48-5

Cat. No.: B1625637

Get Quote

Executive Summary
Methyl furan-2-carbimidate (also known as methyl 2-furoimidate or methyl furan-2-

carboximidate) is a reactive imino ether intermediate primarily utilized in the synthesis of

amidines and heterocyclic pharmacophores.[1]

Critical Distinction: Researchers often confuse this compound with its hydrolysis product,

Methyl 2-furoate (CAS 611-13-2).

Methyl furan-2-carbimidate is thermodynamically unstable as a free base and is almost

exclusively isolated and stored as its hydrochloride salt.

If your sample is a stable, pleasant-smelling orange liquid with a refractive index of ~1.487,

your product has degraded into the ester.

This guide provides the physicochemical profile of the active species and the protocols

required to maintain its integrity.
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Chemical Identity & Physicochemical Profile[1][2][3]
Nomenclature and Identifiers

Property Description

IUPAC Name Methyl furan-2-carboximidate

Common Synonyms
Methyl 2-furoimidate; Furan-2-carboximidic acid

methyl ester

CAS Number

None (Free Base); Transient

IntermediateRelated: 611-13-2 (Ester

degradation product)

PubChem CID 13114963 (Free base structure)

Molecular Formula
C₆H₇NO₂ (Free Base) / C₆H₇NO₂[2][3][4][5]

[6]·HCl (Salt)

Molecular Weight
125.13 g/mol (Free Base) / 161.59 g/mol (HCl

Salt)

Physical Properties: Salt vs. Free Base vs. Ester
The following table contrasts the target imidate with its common degradation product.
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Property
Methyl Furan-2-
Carbimidate (HCl

Salt)

Methyl Furan-2-
Carbimidate (Free

Base)

Methyl 2-Furoate
(Degradation

Product)

Physical State
Crystalline Solid

(White to Off-White)
Oily Liquid (Unstable) Clear/Orange Liquid

Melting Point

Decomposes >100°C

(typical for Pinner

salts)

N/A (Rapid hydrolysis) 181°C (Boiling Point)

Solubility
Methanol, Ethanol,

DMSO

Organic solvents

(DCM, Et₂O)
Alcohol, Ether

Stability
Hygroscopic; Stable at

<4°C under Ar

Very Poor; Hydrolyzes

in minutes in moist air
Stable

Odor Pungent (HCl) Ammoniacal/Ethereal Sweet, fruity, earthy

Synthesis & Handling (The Pinner Protocol)
The synthesis of methyl furan-2-carbimidate utilizes the Pinner Reaction. This protocol is

designed to be self-validating: the precipitation of the salt confirms reaction progress.

Experimental Workflow
Reagents: 2-Furonitrile (1.0 eq), Anhydrous Methanol (1.1 eq), Dry HCl Gas (excess),

Anhydrous Diethyl Ether (Antisolvent).

Drying: Ensure all glassware is flame-dried and flushed with Argon. Moisture is the primary

failure mode.

Solvation: Dissolve 2-furonitrile in a minimal volume of anhydrous methanol (or a

dioxane/methanol mixture) at 0°C.

Acidification: Bubble dry HCl gas through the solution for 30–60 minutes.

Checkpoint: The solution should become saturated with HCl (check weight gain).
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Incubation: Seal the vessel and store at 0–4°C for 12–24 hours.

Precipitation: Add anhydrous diethyl ether to induce crystallization of the Methyl furan-2-
carbimidate hydrochloride.

Isolation: Filter rapidly under inert atmosphere. Wash with dry ether. Do not expose to humid

air.

Stability Logic & Reaction Pathways
The imidate is a "kinetic fork in the road." It can proceed to the desired amidine or revert to the

ester.[7]
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Methyl furan-2-carbimidate
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Caption: Reaction pathways for Methyl furan-2-carbimidate. The red dashed line represents

the primary degradation pathway triggered by moisture.

Hydrolysis & Reactivity[8][9][10]
The Hydrolysis Mechanism
Understanding the hydrolysis mechanism is crucial for troubleshooting low yields. In acidic

media (pH < 7), water attacks the electrophilic imidate carbon, forming a tetrahedral

intermediate that collapses to the ester and ammonium chloride.

Kinetic Note: The rate of hydrolysis is pH-dependent.

pH < 4: Rapid hydrolysis to ester.
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pH ~9-10: Rapid partition to free base (unstable)

decomposition.

Optimal Handling: Maintain strictly anhydrous conditions until the nucleophile (amine) is

added for the next step.

Imidate Salt
(R-C(=NH2+)-OMe)

Tetrahedral
Intermediate

+ H2O
(Nucleophilic Attack)

Methyl 2-furoate
(R-CO-OMe)

- NH3

NH4Cl

Click to download full resolution via product page

Caption: Mechanism of moisture-induced degradation. Exclusion of water prevents the

formation of the tetrahedral intermediate.

Characterization Standards
To validate the identity of Methyl furan-2-carbimidate hydrochloride, use the following

spectroscopic markers.

Proton NMR (¹H NMR) in DMSO-d₆
Imidate O-CH₃: Singlet at ~4.0 – 4.2 ppm.

Differentiation: The ester (degradation product) O-CH₃ appears upfield at ~3.8 ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1625637/docs?utm_src=pdf-body-img#technical-guide-physical-properties-handling-of-methyl-furan-2-carbimidate
https://www.benchchem.com/product/b1625637/docs?utm_src=pdf-body#technical-guide-physical-properties-handling-of-methyl-furan-2-carbimidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imine Proton (=NH₂⁺): Broad singlets at ~10.5 – 11.5 ppm (exchangeable with D₂O).

Furan Ring Protons: Distinct multiplet pattern at 6.7 – 8.0 ppm.

Infrared Spectroscopy (IR)
C=N Stretch: Strong band at 1650 – 1680 cm⁻¹.

C=O Stretch (Warning): If you see a strong band at 1720 – 1740 cm⁻¹, your sample contains

the ester (hydrolysis has occurred).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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